Cas no 78860-04-5 (3-Quinolinecarbonitrile,1,2-dihydro-2-oxo-1-(phenylmethyl)-)

• Product name: 3-Quinolinecarbonitrile,1,2-dihydro-2-oxo-1-(phenylmethyl)-
• CAS No: 78860-04-5
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 580370
• PubChem ID: 337622

3-Quinolinecarbonitrile,1,2-dihydro-2-oxo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile,1,2-dihydro-2-oxo-1-(phenylmethyl)-
• 1-benzyl-2-oxoquinoline-3-carbonitrile
• 1-Benzyl-2-oxo-1,2-dihydro-3-quinolinecarbonitrile
• AC1L7M3E
• AC1Q6FLH
• AG-H-16213
• CTK5E6170
• NSC356352
• NSC-356352
• SureCN9356192
• 3-Quinolinecarbonitrile, 1,2-dihydro-2-oxo-1-(phenylmethyl)-
• UNII-8ODI8L8LDQ
• SCHEMBL9356192
• 1-Benzyl-3-cyano-2-quinolone
• 8ODI8L8LDQ
• 1-Benzyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile
• NSC 356352
• DTXSID90229344
• 78860-04-5
• 1-benzyl-2-oxo-quinoline-3-carbonitrile
• 1,2-DIHYDRO-2-OXO-1-(PHENYLMETHYL)-3-QUINOLINECARBONITRILE

• Inchi： InChI=1S/C17H12N2O/c18-11-15-10-14-8-4-5-9-16(14)19(17(15)20)12-13-6-2-1-3-7-13/h1-10H,12H2
• InChI Key： AXXAPWVIXAWFQK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C3=CC=CC=C3C=C(C2=O)C#N

Computed Properties

• Exact Mass: 260.094963011g/mol
• Monoisotopic Mass: 260.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų